2,6-diamino-4-(5-bromo-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-(5-bromo-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C13H8BrFN4S/c14-6-1-2-10(15)7(3-6)11-8(4-16)12(18)20-13(19)9(11)5-17/h1-3,11H,18-19H2
• InChI Key: AYBUTLKRZVFOKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C2C(=C(SC(=C2C#N)N)N)C#N)F
• Molecular Formula: C13H8BrFN4S
• Molecular Weight: 351.20 g/mol

Description

2,6-Diamino-4-(5-bromo-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile is a complex organic compound featuring a thiopyran ring substituted with amino, bromo, and fluorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-diamino-4-(5-bromo-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow reactors and high-throughput screening to identify the most efficient reaction conditions .

Chemical Reactions Analysis

Types of Reactions

2,6-Diamino-4-(5-bromo-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones under the influence of oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the bromo group to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The amino groups can participate in substitution reactions, where they are replaced by other functional groups using reagents like alkyl halides.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce various alkylated or acylated derivatives .

Scientific Research Applications

2,6-Diamino-4-(5-bromo-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2,6-diamino-4-(5-bromo-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 2,6-Diamino-4-(5-chloro-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile
• 2,6-Diamino-4-(5-bromo-2-chlorophenyl)-4H-thiopyran-3,5-dicarbonitrile

Uniqueness

2,6-Diamino-4-(5-bromo-2-fluorophenyl)-4H-thiopyran-3,5-dicarbonitrile is unique due to the presence of both bromo and fluorophenyl groups, which impart distinct electronic and steric properties. These features can influence its reactivity and interactions, making it a valuable compound for various applications .